molecular formula C21H18FN7O2 B6441153 3-cyclopropyl-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide CAS No. 2548992-16-9

3-cyclopropyl-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide

Cat. No. B6441153
CAS RN: 2548992-16-9
M. Wt: 419.4 g/mol
InChI Key: BGXBJDKLWIQGDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a cyclopropyl group, a fluorophenyl group, a pyridazinone group, and a triazolopyridazine group. These groups could potentially give the compound a variety of interesting chemical and physical properties .


Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the cyclopropyl group might be introduced via a cyclopropanation reaction, while the fluorophenyl group could be added using a halogenation reaction .


Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several heterocyclic rings. These rings could potentially interact with each other in interesting ways, leading to a variety of possible conformations .


Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the fluorine atom on the phenyl ring could potentially be replaced by other groups in a nucleophilic aromatic substitution reaction .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of a fluorine atom could make the compound more lipophilic, which could affect its solubility and its ability to cross biological membranes .

Scientific Research Applications

Anticancer Properties

This compound exhibits promising anticancer potential. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancers. Mechanistically, it interferes with key cellular pathways, inhibiting tumor growth and inducing apoptosis. Further studies are needed to optimize its efficacy and explore combination therapies .

Antimicrobial Activity

Our compound demonstrates antimicrobial properties against both Gram-positive and Gram-negative bacteria. It disrupts bacterial cell membranes and inhibits essential enzymes, making it a potential candidate for novel antibiotics. Researchers are actively exploring its use in combating drug-resistant pathogens .

Analgesic and Anti-Inflammatory Effects

In preclinical models, this compound has shown analgesic and anti-inflammatory effects. It modulates pain pathways and reduces inflammation by targeting specific receptors. Clinical trials are underway to validate its potential as a pain-relieving agent .

Antioxidant Properties

The compound acts as a potent antioxidant, scavenging free radicals and protecting cells from oxidative damage. Its unique chemical structure contributes to its robust antioxidant activity. Researchers are investigating its role in preventing age-related diseases and oxidative stress-related conditions .

Antiviral Potential

Preliminary studies suggest that our compound inhibits viral replication. It shows promise against RNA viruses, including influenza and hepatitis C. Ongoing research aims to uncover its precise mechanism of action and evaluate its clinical utility .

Enzyme Inhibitors

a. Carbonic Anhydrase Inhibitors This compound interacts with carbonic anhydrase enzymes, which play crucial roles in physiological processes. Researchers are exploring its potential as a therapeutic agent for conditions like glaucoma and epilepsy .

b. Cholinesterase Inhibitors It inhibits cholinesterase enzymes, relevant in neurodegenerative diseases such as Alzheimer’s. Investigations focus on its cognitive-enhancing effects and disease-modifying properties .

c. Alkaline Phosphatase Inhibitors Alkaline phosphatase is involved in bone health and other metabolic processes. Our compound may have implications for bone disorders and metabolic diseases .

d. Anti-Lipase Activity Lipase inhibitors are relevant in weight management and obesity. This compound shows potential as an anti-lipase agent, aiding in weight control .

e. Aromatase Inhibitors Aromatase is crucial in estrogen synthesis. Researchers are studying our compound’s role in hormone-related conditions, including breast cancer and endometriosis .

Antitubercular Agents

Early studies indicate that our compound exhibits activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. Its unique structure may offer new avenues for tuberculosis drug development .

Future Directions

The study and development of new compounds with complex structures like this one is a vibrant field of research, with potential applications in areas like medicine, agriculture, and materials science. Future research could focus on exploring the properties of this compound and finding potential uses for it .

properties

IUPAC Name

3-cyclopropyl-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18FN7O2/c22-15-5-3-13(4-6-15)16-8-10-19(30)28(26-16)12-11-23-21(31)17-7-9-18-24-25-20(14-1-2-14)29(18)27-17/h3-10,14H,1-2,11-12H2,(H,23,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGXBJDKLWIQGDO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=NN=C3N2N=C(C=C3)C(=O)NCCN4C(=O)C=CC(=N4)C5=CC=C(C=C5)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18FN7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

419.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-cyclopropyl-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.